2-[1-(4-Chlorophenyl)-4,4-difluorocyclohexyl]acetic acid
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Overview
Description
2-[1-(4-Chlorophenyl)-4,4-difluorocyclohexyl]acetic acid is a useful research compound. Its molecular formula is C14H15ClF2O2 and its molecular weight is 288.72. The purity is usually 95%.
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Scientific Research Applications
Scientometric Analysis of 2,4-D Research
The research on 2,4-D (2,4-dichlorophenoxyacetic acid), a widely used herbicide, has significantly advanced, particularly in toxicology and mutagenicity. A scientometric review reveals that the USA, Canada, and China are leading in publications in this domain. The research primarily focuses on occupational risk, neurotoxicity, resistance to herbicides, and impacts on non-target aquatic species. Future studies are expected to delve deeper into molecular biology, especially gene expression, and pesticide degradation studies (Zuanazzi, Ghisi, & Oliveira, 2020).
Carcinogenic Potential and Mechanisms
Studies have explored the carcinogenic outcomes and potential mechanisms associated with exposure to 2,4-D. While some epidemiological studies suggest a correlation between 2,4-D exposure and increased risks of lymphohematopoietic cancers, the overall evidence does not support a genotoxic mode of action. The environmental exposures to 2,4-D are deemed insufficient to establish a causal relationship with these cancers. However, the interactions between genetic polymorphisms and 2,4-D exposure, especially in occupational settings, warrant further investigation (Stackelberg, 2013).
Pharmacokinetics of 2,4-D in Rats
A high-performance liquid chromatography (HPLC) method has been developed to determine 2,4-D in rat serum, providing insights into the pharmacokinetics of 2,4-D. This method allows for observing the changes in serum 2,4-D concentration over time, offering a precise and reproducible technique for pharmacokinetic studies (Chen, Zhang, Wan, Chen, & Li, 2018).
Antigenotoxic Effects of Vitamin C Against 2,4-D
Research has demonstrated the protective effects of vitamin C against the genotoxicity of 2,4-D in male mice. The findings suggest that vitamin C supplementation could be beneficial for populations exposed to 2,4-D, as it significantly reduces chromosomal aberration, sperm head abnormalities, and DNA strand breaks induced by 2,4-D (Kamel, 2017).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with multiple receptors
Mode of Action
It’s known that similar compounds can bind with high affinity to their targets, leading to various biological activities . The specific interactions and resulting changes caused by this compound require further investigation.
Biochemical Pathways
Similar compounds have been found to affect various biological activities, suggesting that they may influence multiple biochemical pathways .
Result of Action
Similar compounds have shown various biological activities, suggesting that this compound may have diverse molecular and cellular effects .
Biochemical Analysis
Biochemical Properties
It is known that similar compounds, such as 4-chlorophenylacetic acid, possess anticancer properties and can act as a carbon and energy supplement
Cellular Effects
Similar compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Properties
IUPAC Name |
2-[1-(4-chlorophenyl)-4,4-difluorocyclohexyl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15ClF2O2/c15-11-3-1-10(2-4-11)13(9-12(18)19)5-7-14(16,17)8-6-13/h1-4H,5-9H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWRKLRMUYTWFBB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1(CC(=O)O)C2=CC=C(C=C2)Cl)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15ClF2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.